Pentacene
Pentacene
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Pentacene is a conjugating material with relatively high field effect mobility and ordered film-forming ability. It forms organic thin films that can be coated on a variety of substrates for the development of semiconducting devices.
Pentacene is a popular organic semi conductor. Upon deposition on any insulating substrate, the molecules organize to form polycrystalline films. The pentacene films show good transport properties. The hydrogen atoms which surround the carbon backbone are less electronegative than the carbon backbone itself and lend some electron density to the delocalized pi-electron cloud. It can also form large crystals.
Pentacene belongs to the class of fused polycyclic hydrocarbons that are a part of the acene family with five rings. It is majorly utilized in electronic applications due to its high hole mobility of 1200 cm2V−1s−1 and fluorescent absorption peak at the wavelength of 578 nm.
TGA/DSC Lot specific traces available upon request
Pentacene is an acene that consists of five ortho-fused benzene rings in a rectilinear arrangement. It is an acene and a member of pentacenes.
Pentacene is a conjugating material with relatively high field effect mobility and ordered film-forming ability. It forms organic thin films that can be coated on a variety of substrates for the development of semiconducting devices.
Pentacene is a popular organic semi conductor. Upon deposition on any insulating substrate, the molecules organize to form polycrystalline films. The pentacene films show good transport properties. The hydrogen atoms which surround the carbon backbone are less electronegative than the carbon backbone itself and lend some electron density to the delocalized pi-electron cloud. It can also form large crystals.
Pentacene belongs to the class of fused polycyclic hydrocarbons that are a part of the acene family with five rings. It is majorly utilized in electronic applications due to its high hole mobility of 1200 cm2V−1s−1 and fluorescent absorption peak at the wavelength of 578 nm.
TGA/DSC Lot specific traces available upon request
Pentacene is an acene that consists of five ortho-fused benzene rings in a rectilinear arrangement. It is an acene and a member of pentacenes.
Brand Name:
Vulcanchem
CAS No.:
135-48-8
VCID:
VC20831195
InChI:
InChI=1S/C22H14/c1-2-6-16-10-20-14-22-12-18-8-4-3-7-17(18)11-21(22)13-19(20)9-15(16)5-1/h1-14H
SMILES:
C1=CC=C2C=C3C=C4C=C5C=CC=CC5=CC4=CC3=CC2=C1
Molecular Formula:
C22H14
Molecular Weight:
278.3 g/mol
Pentacene
CAS No.: 135-48-8
Cat. No.: VC20831195
Molecular Formula: C22H14
Molecular Weight: 278.3 g/mol
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Specification
| Description | TGA/DSC Lot specific traces available upon request Pentacene is a conjugating material with relatively high field effect mobility and ordered film-forming ability. It forms organic thin films that can be coated on a variety of substrates for the development of semiconducting devices. Pentacene is a popular organic semi conductor. Upon deposition on any insulating substrate, the molecules organize to form polycrystalline films. The pentacene films show good transport properties. The hydrogen atoms which surround the carbon backbone are less electronegative than the carbon backbone itself and lend some electron density to the delocalized pi-electron cloud. It can also form large crystals. Pentacene belongs to the class of fused polycyclic hydrocarbons that are a part of the acene family with five rings. It is majorly utilized in electronic applications due to its high hole mobility of 1200 cm2V−1s−1 and fluorescent absorption peak at the wavelength of 578 nm. TGA/DSC Lot specific traces available upon request Pentacene is an acene that consists of five ortho-fused benzene rings in a rectilinear arrangement. It is an acene and a member of pentacenes. |
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| CAS No. | 135-48-8 |
| Molecular Formula | C22H14 |
| Molecular Weight | 278.3 g/mol |
| IUPAC Name | pentacene |
| Standard InChI | InChI=1S/C22H14/c1-2-6-16-10-20-14-22-12-18-8-4-3-7-17(18)11-21(22)13-19(20)9-15(16)5-1/h1-14H |
| Standard InChI Key | SLIUAWYAILUBJU-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=C3C=C4C=C5C=CC=CC5=CC4=CC3=CC2=C1 |
| Canonical SMILES | C1=CC=C2C=C3C=C4C=C5C=CC=CC5=CC4=CC3=CC2=C1 |
| Melting Point | 257.0 °C |
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